[(2R,3S,4R,5R,6S)-5-acetamido-4-acetyloxy-6-(4-nitrophenoxy)-3-[(2S,3R,4S,5S,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl acetate

Specification

• CAS No.: 85193-88-0
• Molecular Formula: C₃₂H₄₀N₂O₁₉
• Molecular Weight: 756.66
• IUPAC Name: [(2R,3S,4R,5R,6S)-5-acetamido-4-acetyloxy-6-(4-nitrophenoxy)-3-[(2S,3R,4S,5S,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl acetate
• Standard InChI: InChI=1S/C32H40N2O19/c1-14(35)33-25-28(47-18(5)39)26(23(12-44-15(2)36)51-31(25)50-22-10-8-21(9-11-22)34(42)43)53-32-30(49-20(7)41)29(48-19(6)40)27(46-17(4)38)24(52-32)13-45-16(3)37/h8-11,23-32H,12-13H2,1-7H3,(H,33,35)/t23-,24-,25-,26-,27+,28-,29+,30-,31-,32+/m1/s1
• SMILES: CC(=O)NC1C(C(C(OC1OC2=CC=C(C=C2)[N+](=O)[O-])COC(=O)C)OC3C(C(C(C(O3)COC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C

Introduction

The compound [(2R,3S,4R,5R,6S)-5-acetamido-4-acetyloxy-6-(4-nitrophenoxy)-3-[(2S,3R,4S,5S,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl acetate is a complex organic molecule with a specific stereochemistry and functional groups. It belongs to a class of compounds that are often studied for their potential biological activities and chemical properties.

Key Features:

• Stereochemistry: The compound has a defined stereochemistry, indicated by the R and S configurations at various carbon atoms.

• Functional Groups: It contains acetamido, acetyloxy, nitrophenoxy, and triacetyloxy groups, which are crucial for its chemical and biological properties.

• Molecular Structure: The compound is composed of oxane rings linked by ether and ester bonds, with a methyl acetate group attached.

Molecular Formula and Weight

The molecular formula of this compound is not explicitly provided in the search results, but based on similar compounds, it can be inferred to be complex and large, likely in the range of C40-50H60-70N2O20-25. The molecular weight is approximately 756.7 g/mol for a related compound, suggesting that this compound might have a similar or slightly higher molecular weight due to its additional functional groups.

Biological Activity

While specific biological activities of this compound are not detailed in the available literature, compounds with similar structures are often studied for their potential as glycosidase inhibitors or as intermediates in the synthesis of biologically active molecules. The presence of acetamido and nitrophenoxy groups could suggest potential interactions with biological targets.

Synthesis

The synthesis of this compound likely involves multi-step reactions, including glycosylation and acetylation steps. The use of protecting groups would be necessary to control the stereochemistry and regiochemistry of the reactions.

Research Findings

Property	Description
Stereochemistry	Defined R and S configurations at multiple carbon atoms.
Functional Groups	Acetamido, acetyloxy, nitrophenoxy, triacetyloxy.
Molecular Structure	Complex oxane rings with ether and ester linkages.
Molecular Weight	Estimated to be around 750-800 g/mol based on similar compounds.
Solubility	Likely limited in water, better in organic solvents.
Biological Activity	Potential as glycosidase inhibitors or biochemical tools.